Cas no 797780-65-5 (1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 797780-65-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6222312
• PubChem ID: 3157900
• Update Time: 2025-06-13

1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• SR-01000326514-1
• SR-01000326514
• 797780-65-5
• AKOS000649371
• Z57728812
• 1-[(4-propan-2-yloxyphenyl)methyl]indole-2,3-dione
• 1-{[4-(propan-2-yloxy)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione
• 1-(4-isopropoxybenzyl)indoline-2,3-dione
• F1641-0145
• CCG-311019

• Inchi： 1S/C18H17NO3/c1-12(2)22-14-9-7-13(8-10-14)11-19-16-6-4-3-5-15(16)17(20)18(19)21/h3-10,12H,11H2,1-2H3
• InChI Key： ZYPAZUUXCFEZHZ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)CN1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 797780-65-5)

The compound 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione, identified by its CAS No. 797780-65-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique structural framework, which combines a 2,3-dihydro-1H-indole-2,3-dione core with a 4-(propan-2-yloxy)phenylmethyl substituent. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel indole-based compounds like 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione has surged due to their potential therapeutic benefits. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules. The compound's CAS No. 797780-65-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry. Its structural similarity to other indole derivatives, such as isatin analogs, further underscores its versatility.

One of the key reasons for the growing interest in 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione is its potential application in addressing neurodegenerative diseases and inflammatory conditions. These areas are among the most searched topics in biomedical research, as the global burden of such diseases continues to rise. The compound's ability to modulate specific biochemical pathways makes it a subject of ongoing studies, particularly in the context of drug repurposing and targeted therapy.

From a synthetic chemistry perspective, the preparation of 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic reactions, often starting from readily available indole precursors. The inclusion of the propan-2-yloxy group enhances the compound's solubility and bioavailability, which are critical factors in drug design. This aspect aligns with the current trend in pharmaceutical research, where ADME properties (Absorption, Distribution, Metabolism, and Excretion) are prioritized to improve therapeutic outcomes.

The compound's CAS No. 797780-65-5 is also associated with its potential use in material science. Indole derivatives are known for their photophysical properties, making them suitable for applications in organic electronics and sensors. This dual utility—both in biomedicine and advanced materials—highlights the compound's interdisciplinary significance. Searches for terms like "indole-based materials" and "organic semiconductors" have increased, reflecting the broader scientific community's interest in such multifunctional molecules.

In conclusion, 1-{4-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 797780-65-5) represents a compelling example of how tailored organic compounds can address diverse scientific challenges. Its structural uniqueness, combined with its potential applications in drug discovery and material science, ensures its continued relevance in research and development. As the scientific community explores new frontiers, this compound is likely to remain a focal point for innovation and discovery.